Cas no 56098-51-2 ([3-(dimethylamino)propyl][(pyridin-2-yl)methyl]amine)

• Product Name: [3-(dimethylamino)propyl][(pyridin-2-yl)methyl]amine
• CAS No: 56098-51-2
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• MDL: MFCD01595441
• CID: 2295324
• PubChem ID: 1947924
• Update Time: 2025-06-14

[3-(dimethylamino)propyl][(pyridin-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-N'-pyridin-2-ylmethyl-propane-1,3-diamine
• [3-(dimethylamino)propyl][(pyridin-2-yl)methyl]amine
• SB54395
• N,N-dimethyl-N'-(pyridin-2-ylmethyl)propane-1,3-diamine
• SCHEMBL5028975
• EN300-168762
• HMS1612D01
• [3-(dimethylamino)propyl](pyridin-2-ylmethyl)amine
• N',N'-dimethyl-N-(pyridin-2-ylmethyl)propane-1,3-diamine
• N,N-dimethyl-N'-pyridin-2-ylmethyl-propane-1,3-diamine, AldrichCPR
• 56098-51-2
• SR-01000479522
• AKOS000243852
• STK022716
• SR-01000479522-1
• N1,N1-Dimethyl-N3-(pyridin-2-ylmethyl)propane-1,3-diamine

• MDL： MFCD01595441
• Inchi： 1S/C11H19N3/c1-14(2)9-5-7-12-10-11-6-3-4-8-13-11/h3-4,6,8,12H,5,7,9-10H2,1-2H3
• InChI Key： PHNGOQUFEMIIAA-UHFFFAOYSA-N
• SMILES： N(C)(C)CCCNCC1C=CC=CN=1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 282.1±25.0 °C at 760 mmHg
• Flash Point: 124.4±23.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

[3-(dimethylamino)propyl][(pyridin-2-yl)methyl]amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on [3-(dimethylamino)propyl][(pyridin-2-yl)methyl]amine

Comprehensive Overview of [3-(dimethylamino)propyl][(pyridin-2-yl)methyl]amine (CAS No. 56098-51-2)

The compound [3-(dimethylamino)propyl][(pyridin-2-yl)methyl]amine, identified by its CAS number 56098-51-2, is a versatile organic molecule with significant applications in pharmaceutical research, material science, and chemical synthesis. Its unique structure, featuring both a pyridine ring and a dimethylamino group, makes it a valuable intermediate for developing advanced materials and bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery, catalysis, and coordination chemistry.

One of the key reasons for the growing attention on [3-(dimethylamino)propyl][(pyridin-2-yl)methyl]amine is its role in ligand design. The pyridin-2-yl moiety acts as an excellent chelating agent, enabling the formation of stable complexes with transition metals. This property is particularly relevant in catalytic systems, where such complexes are used to enhance reaction efficiency and selectivity. Additionally, the dimethylamino group contributes to the molecule's solubility and reactivity, making it suitable for various synthetic applications.

In the context of pharmaceutical research, CAS 56098-51-2 has been explored as a building block for small-molecule drugs. Its ability to interact with biological targets, such as enzymes and receptors, has sparked interest in its potential therapeutic applications. For instance, derivatives of this compound have been investigated for their anti-inflammatory and neuroprotective properties. The combination of pyridine and amine functionalities in its structure allows for diverse modifications, enabling researchers to tailor its properties for specific medical needs.

From an industrial perspective, [3-(dimethylamino)propyl][(pyridin-2-yl)methyl]amine is valued for its role in polymer chemistry. It can serve as a monomer or cross-linking agent, contributing to the development of high-performance polymers with enhanced thermal and mechanical properties. The compound's compatibility with various polymerization techniques makes it a preferred choice for creating advanced materials used in electronics, coatings, and adhesives.

Environmental and safety considerations are also critical when discussing CAS 56098-51-2. While the compound is not classified as hazardous under standard regulations, proper handling and storage are essential to ensure workplace safety. Researchers emphasize the importance of green chemistry principles when working with such intermediates, aiming to minimize waste and reduce environmental impact. This aligns with the broader trend of sustainable chemical synthesis, which is a top priority for modern industries.

The synthesis of [3-(dimethylamino)propyl][(pyridin-2-yl)methyl]amine typically involves multi-step organic reactions, including alkylation and amination processes. Advances in flow chemistry and microwave-assisted synthesis have improved the efficiency of producing this compound, reducing reaction times and increasing yields. These innovations are part of the ongoing efforts to optimize chemical manufacturing and meet the demands of high-throughput screening in drug discovery.

In summary, [3-(dimethylamino)propyl][(pyridin-2-yl)methyl]amine (CAS 56098-51-2) is a multifaceted compound with broad applications across scientific and industrial fields. Its significance in ligand chemistry, pharmaceutical development, and material science underscores its value as a research tool and industrial intermediate. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemistry and technology-driven solutions.